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Compound of Interest

Compound Name: DL-Methionine-d4

Cat. No.: B049931 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling DL-Methionine-d4, a deuterated form of the essential amino acid methionine. By

offering clear operational and disposal plans, we aim to be your preferred source for laboratory

safety and chemical handling information, building deep trust by providing value beyond the

product itself.

While a specific Safety Data Sheet (SDS) for DL-Methionine-d4 is not readily available, the

safety protocols for its non-deuterated counterpart, DL-Methionine, serve as a reliable and

comprehensive guide due to their nearly identical chemical properties.

Personal Protective Equipment (PPE) at a Glance
Proper personal protective equipment is the first line of defense against potential exposure.

The following table summarizes the recommended PPE for handling DL-Methionine-d4.
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PPE Category Specification Purpose

Hand Protection Nitrile or latex gloves.[1] To prevent skin contact.

Eye Protection
Safety goggles or glasses with

side shields.[1][2][3][4][5]

To protect eyes from dust

particles.

Respiratory Protection
Dust mask or a NIOSH-

approved respirator.[1][2][6]

To be used in case of airborne

dust to prevent inhalation.

Body Protection Laboratory coat.[6]
To protect skin and clothing

from contamination.

Operational Plan: A Step-by-Step Protocol for Safe
Handling
Adherence to a strict operational protocol minimizes risks and ensures a safe laboratory

environment.

Pre-Operational Checks
Ventilation: Ensure the work area is well-ventilated. The use of a fume hood or local exhaust

ventilation is strongly recommended, especially when handling the powder.

PPE Availability: Confirm that all necessary PPE is readily available and in good condition.

Emergency Equipment: Locate the nearest eyewash station and safety shower and ensure

they are accessible and operational.

Spill Kit: Have a spill kit appropriate for handling solid chemical spills readily available.

Step-by-Step Handling Procedure
Donning PPE: Before handling the compound, put on a lab coat, safety goggles, and gloves.

If there is a risk of generating dust, a dust mask or respirator should also be worn.[1][2][6]

Weighing and Transfer: Conduct all weighing and transfer operations in a designated area,

preferably within a fume hood or on a bench with local exhaust ventilation to minimize the

potential for dust generation.
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Solution Preparation: If preparing a solution, add the solid DL-Methionine-d4 to the solvent

slowly to avoid splashing.

Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory. Avoid actions

that could lead to the generation of dust.[3]

Post-Handling: After handling is complete, thoroughly wash hands with soap and water, even

after wearing gloves.

Post-Handling and Storage
Decontamination: Clean the work area and any equipment used with an appropriate solvent.

Storage: Store DL-Methionine-d4 in a tightly sealed container in a cool, dry, and well-

ventilated place, away from incompatible materials such as strong oxidizing agents.[1][3][7]

Disposal Plan: Responsible Waste Management
Proper disposal of chemical waste is crucial for environmental protection and laboratory safety.

Solid Waste: Dispose of solid DL-Methionine-d4 and any contaminated materials (e.g.,

weighing paper, gloves) in a designated and clearly labeled hazardous waste container.[5]

Contaminated PPE: Used gloves and other disposable PPE should be disposed of as solid

chemical waste.

Regulatory Compliance: All disposal must be in accordance with local, state, and federal

regulations.[7] For larger quantities, consult with your institution's environmental health and

safety department for specific guidance.[8] Small quantities may be permissible to be flushed

down the drain with copious amounts of water, but this should be verified with local

regulations.[8]

Visualizing the Workflow
To further clarify the safe handling process, the following diagram illustrates the logical flow of

operations from preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b049931?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/17927.pdf
https://www.benchchem.com/product/b049931?utm_src=pdf-body
https://chemiis.com/product/dl-methionine/
https://pim-resources.coleparmer.com/sds/17927.pdf
https://www.valudor.com/wp-content/uploads/2024/11/DL-Methionine-Feed-Grade-Valudor-SDS.pdf
https://www.benchchem.com/product/b049931?utm_src=pdf-body
https://westliberty.edu/health-and-safety/files/2017/07/DL-Methionine.pdf
https://www.valudor.com/wp-content/uploads/2024/11/DL-Methionine-Feed-Grade-Valudor-SDS.pdf
https://camachem.com/en/blog/frequently-asked-question-about-dl-methionine
https://camachem.com/en/blog/frequently-asked-question-about-dl-methionine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for DL-Methionine-d4

Preparation

Handling

Post-Handling

Disposal

Don PPE:
Lab Coat, Goggles, Gloves

Weighing and Transfer
(in Fume Hood)

Ensure Proper Ventilation

Solution Preparation

Dispose of Contaminated PPE

Clean Work Area

Store in a Cool, Dry Place

Dispose of Solid Waste
in Hazardous Waste Container

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b049931?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b049931?utm_src=pdf-custom-synthesis
https://chemiis.com/product/dl-methionine/
https://www.carlroth.com/medias/SDB-8602-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzU2NzJ8YXBwbGljYXRpb24vcGRmfGFEQmhMMmhqWWk4NU1UYzRPVEkwTWpJd05EUTJMMU5FUWw4NE5qQXlYMDFVWDBWT0xuQmtaZ3wwZjQxNzIyMDUyNzNjZjAxODViOTM4NDVjYTc1M2YzNWM4ZGE5ZjNiYjlmYjg4NjlhNzU0ZWU4MTlhNGU3NWVl
https://pim-resources.coleparmer.com/sds/17927.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1145730&productDescription=DL-METHIONINE+99%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2017/07/DL-Methionine.pdf
https://pangoo.biz/wp-content/uploads/2018/10/DL-Methionine-90MSDS-.pdf
https://www.valudor.com/wp-content/uploads/2024/11/DL-Methionine-Feed-Grade-Valudor-SDS.pdf
https://camachem.com/en/blog/frequently-asked-question-about-dl-methionine
https://www.benchchem.com/product/b049931#personal-protective-equipment-for-handling-dl-methionine-d4
https://www.benchchem.com/product/b049931#personal-protective-equipment-for-handling-dl-methionine-d4
https://www.benchchem.com/product/b049931#personal-protective-equipment-for-handling-dl-methionine-d4
https://www.benchchem.com/product/b049931#personal-protective-equipment-for-handling-dl-methionine-d4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049931?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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